N-benzyl-N-butyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide oxalate

• IUPAC Name: N-benzyl-N-butyl-1-[(2-chlorophenyl)methyl]piperidine-4-carboxamide;oxalic acid
• InChI: InChI=1S/C24H31ClN2O.C2H2O4/c1-2-3-15-27(18-20-9-5-4-6-10-20)24(28)21-13-16-26(17-14-21)19-22-11-7-8-12-23(22)25;3-1(4)2(5)6/h4-12,21H,2-3,13-19H2,1H3;(H,3,4)(H,5,6)
• InChI Key: PVAGHBORYJAZMS-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)C(=O)C2CCN(CC2)CC3=CC=CC=C3Cl.C(=O)(C(=O)O)O
• Molecular Formula: C26H33ClN2O5
• Molecular Weight: 489.0 g/mol

Description

N-benzyl-N-butyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide oxalate, commonly known as BTCP, is a synthetic compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential application in the field of pain management. BTCP is a potent analgesic agent that exhibits high affinity towards the mu-opioid receptor. It is known to produce long-lasting analgesia with minimal side effects.

Mechanism of Action

BTCP acts as an agonist at the mu-opioid receptor. It binds to the receptor and activates the downstream signaling pathways that lead to the inhibition of pain signals. It also activates the reward pathway in the brain, leading to feelings of euphoria and pleasure.
Biochemical and Physiological Effects:
BTCP produces a range of biochemical and physiological effects. It inhibits the release of neurotransmitters such as substance P and glutamate, which are involved in the transmission of pain signals. It also activates the release of endogenous opioids such as enkephalins and endorphins, which further enhance the analgesic effect. BTCP also produces side effects such as sedation, respiratory depression, and constipation.

Advantages and Limitations for Lab Experiments

BTCP has several advantages as a research tool. It is highly potent and produces long-lasting analgesia. It also exhibits high selectivity towards the mu-opioid receptor, making it a useful tool for studying the role of this receptor in pain management. However, it also has limitations. It produces side effects such as sedation and respiratory depression, which can limit its use in certain experiments. It also has a high potential for abuse and addiction, which can complicate its use in research.

Future Directions

There are several areas of future research that can be explored with BTCP. One area of interest is the development of novel analgesic agents that exhibit high selectivity towards the mu-opioid receptor and produce minimal side effects. Another area of interest is the study of the reward pathway in the brain and the development of novel agents that can target this pathway without producing addiction and abuse. Finally, there is a need for further research into the mechanisms of action of BTCP and the development of more effective pain management strategies.

Scientific Research Applications

BTCP has been extensively studied for its potential application in the management of pain. It exhibits high affinity towards the mu-opioid receptor and produces long-lasting analgesia. It has been shown to be effective in the treatment of chronic pain conditions such as neuropathic pain, cancer pain, and postoperative pain.